Cas no 2034346-05-7 (2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide
• CAS No: 2034346-05-7
• MF: C₁₈H₂₃N₅OS
• MW: 357.4731
• CID: 5349151
• Update Time: 2025-05-26

2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide
• 2-methyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)thiazole-4-carboxamide

• Inchi： 1S/C18H23N5OS/c1-12-21-16(10-25-12)18(24)22-13-6-8-23(9-7-13)17-14-4-2-3-5-15(14)19-11-20-17/h10-11,13H,2-9H2,1H3,(H,22,24)
• InChI Key： GIIVUPDEVOHPDP-UHFFFAOYSA-N
• SMILES： S1C(C([H])([H])[H])=NC(=C1[H])C(N([H])C1([H])C([H])([H])C([H])([H])N(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])N=C([H])N=2)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 470
• XLogP3: 3.2
• Topological Polar Surface Area: 99.2

Additional information on 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide

Comprehensive Analysis of 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide (CAS No. 2034346-05-7)

The compound 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide (CAS No. 2034346-05-7) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a thiazole moiety with a tetrahydroquinazoline scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibitory activity, which aligns with current trends in targeting signal transduction pathways for disease treatment.

In recent years, the scientific community has shown growing interest in small molecule inhibitors like 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide. This aligns with the increasing demand for precision medicine approaches and targeted therapies. The compound's molecular structure suggests potential interactions with various biological targets, particularly in the realm of cancer research and inflammatory diseases, which remain among the most searched topics in biomedical literature.

The synthetic route for CAS 2034346-05-7 typically involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. These synthetic methodologies are currently trending in pharmaceutical research, as evidenced by numerous publications on efficient synthetic strategies for complex molecules. The compound's physicochemical properties, including its logP value and hydrogen bond acceptors/donors, make it particularly interesting for drug design applications where oral bioavailability is crucial.

Recent studies have focused on the structure-activity relationship (SAR) of 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide, exploring how modifications to its core structure affect biological activity. This aligns with current industry trends toward rational drug design and computational chemistry approaches. The compound's potential as a lead compound has been discussed in several recent conferences on medicinal chemistry and drug discovery.

From a pharmacological perspective, CAS 2034346-05-7 demonstrates interesting binding affinity to certain enzyme targets, which has sparked discussions about its potential in treating metabolic disorders. This is particularly relevant given the current global health focus on chronic diseases and age-related conditions. The compound's selectivity profile makes it an attractive subject for further preclinical studies.

The analytical characterization of 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for ensuring compound purity and understanding its three-dimensional structure, which directly relates to current industry standards in pharmaceutical quality control.

In the context of intellectual property, several patents have been filed covering derivatives of CAS 2034346-05-7, reflecting the commercial potential of this chemical scaffold. The patent landscape suggests growing interest from pharmaceutical companies in developing novel therapeutic agents based on this core structure, particularly for applications in personalized medicine.

Future research directions for 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide may include formulation development studies and more extensive in vivo evaluations. These aspects are particularly important given the current emphasis on translational research and drug development efficiency in the pharmaceutical industry.

From a market perspective, compounds like CAS 2034346-05-7 represent the growing segment of specialty chemicals used in drug discovery. The demand for such research compounds continues to rise, driven by increasing R&D investments in biopharmaceuticals and innovative therapies.

In conclusion, 2-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide (CAS No. 2034346-05-7) represents an important chemical entity with significant potential in medicinal chemistry and pharmaceutical development. Its unique structural features and promising biological activities position it as a compound of considerable interest in current drug discovery efforts, particularly in the context of targeted therapies and precision medicine approaches.